5-Iodo-2-methylphenol
Overview
Description
5-Iodo-2-methylphenol is a useful research compound. Its molecular formula is C7H7IO and its molecular weight is 234.036. The purity is usually 95%.
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Scientific Research Applications
Identification in Mineral Water
A study identified 2-iodophenol and 2-iodo-4-methylphenol (closely related to 5-Iodo-2-methylphenol) in mineral water. These compounds, especially 2-iodo-4-methylphenol, were found to be responsible for a medicinal off-odour in mineral water. This research highlights the significance of these compounds in water quality and safety assessments (Strube, Guth, & Buettner, 2009).
Chemical Synthesis and Transformation
Another research investigated the oxidative dearomatization of phenols, including 2-methylphenols (similar to this compound), to produce cyclohexa-2,4-dienone derivatives. This process is significant in synthetic chemistry, offering pathways for creating complex organic compounds (Quideau, Pouységu, Ozanne, & Gagnepain, 2005).
Metabolism Study in Pharmaceuticals
A study on the metabolism of NBOMe compounds, which include 2-(4-iodo-2,5-dimethoxyphenyl)-N-(2methoxybenzyl)ethanamine, provides insights into the metabolism pathways of related compounds. Such studies are crucial for understanding drug interactions and pharmacokinetics (Nielsen et al., 2017).
Photophysical Properties in Synthesis
Research on the synthesis of 4H-thieno[3,2-c]chromene derivatives using iodinated compounds, like 5-iodo-4-(aryloxymethyl)thiophene-2-carbaldehydes, sheds light on new methods in organic synthesis and the study of photophysical properties of these compounds (Ulyankin et al., 2021).
Analysis of Iodinated Methylphenols
A study on the gas-chromatographic identification of iodinated methylphenols, including this compound, highlights its importance in analytical chemistry, particularly in enhancing the sensitivity of detecting phenolic compounds in various media (Gruzdev, Kuzivanov, Zenkevich, & Kondratenok, 2012).
Optical Properties in Material Science
In material science, the optical properties of certain compounds are critical. The study on the photophysical properties of 4H-thieno[3,2-c]chromene derivatives, synthesized using iodinated compounds like 5-iodo-4-(aryloxymethyl)thiophene-2-carbaldehydes, provides insights into their potential applications as covert marking pigments or in other optical applications (Ulyankin et al., 2021).
Mechanism of Action
Action Environment
Environmental factors can influence the action, efficacy, and stability of 5-Iodo-2-methylphenol . For instance, factors such as pH, temperature, and the presence of other substances can affect the compound’s stability and activity. It is recommended to store this compound in a dark place, sealed in dry conditions, at 2-8°C .
Safety and Hazards
5-Iodo-2-methylphenol is harmful if swallowed, causes skin and eye irritation, and may cause respiratory irritation . It is advised to avoid breathing its dust, fume, gas, mist, vapors, or spray. Contact with skin and eyes should also be avoided. Use of personal protective equipment, including chemical impermeable gloves, is recommended .
Properties
IUPAC Name |
5-iodo-2-methylphenol | |
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Details | Computed by LexiChem 2.6.6 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C7H7IO/c1-5-2-3-6(8)4-7(5)9/h2-4,9H,1H3 | |
Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
VVVBRLLERZUWBH-UHFFFAOYSA-N | |
Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CC1=C(C=C(C=C1)I)O | |
Details | Computed by OEChem 2.1.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C7H7IO | |
Details | Computed by PubChem 2.1 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
234.03 g/mol | |
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
CAS No. |
183803-06-7 | |
Record name | 5-iodo-2-methylphenol | |
Source | European Chemicals Agency (ECHA) | |
URL | https://echa.europa.eu/information-on-chemicals | |
Description | The European Chemicals Agency (ECHA) is an agency of the European Union which is the driving force among regulatory authorities in implementing the EU's groundbreaking chemicals legislation for the benefit of human health and the environment as well as for innovation and competitiveness. | |
Explanation | Use of the information, documents and data from the ECHA website is subject to the terms and conditions of this Legal Notice, and subject to other binding limitations provided for under applicable law, the information, documents and data made available on the ECHA website may be reproduced, distributed and/or used, totally or in part, for non-commercial purposes provided that ECHA is acknowledged as the source: "Source: European Chemicals Agency, http://echa.europa.eu/". Such acknowledgement must be included in each copy of the material. ECHA permits and encourages organisations and individuals to create links to the ECHA website under the following cumulative conditions: Links can only be made to webpages that provide a link to the Legal Notice page. | |
Synthesis routes and methods I
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Synthesis routes and methods II
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